1-Ethyl-1,4-diazepane
Cat. No. B1336844
M. Wt: 128.22 g/mol
InChI Key: CWFLFGDTTKLLGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:8]([CH3:9])[I:10].[CH3:11][CH2:12][OH:13].[NH:1]1[CH2:2][CH2:3][NH:4][CH2:5][CH2:6][CH2:7]1>>[N:1]1([CH2:8][CH3:9])[CH2:2][CH2:3][NH:4][CH2:5][CH2:6][CH2:7]1
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Inputs
Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCN1CCCNCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
